Cas no 5976-09-0 (1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,4,5,6,9,10,11,12-octahydro-14,16-dimethoxy-3-methyl-, 7-(2-methylhydrazone))

• Product name: 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,4,5,6,9,10,11,12-octahydro-14,16-dimethoxy-3-methyl-, 7-(2-methylhydrazone)
• CAS No: 5976-09-0
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 386856
• PubChem ID: 2879338

1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,4,5,6,9,10,11,12-octahydro-14,16-dimethoxy-3-methyl-, 7-(2-methylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,4,5,6,9,10,11,12-octahydro-14,16-dimethoxy-3-methyl-, 7-(2-methylhydrazone)
• methyl 6-(3-methoxyphenyl)-3,4-dimethyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-(3-methoxyphenyl)-1,6-dimethyl-2-thioxo-, methyl ester
• Methyl 4-(3-methoxyphenyl)-1,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5976-09-0
• DTXSID50387050
• CCG-262412
• SR-01000430788
• BIM-0039180.P001
• SR-01000430788-1
• Oprea1_723108
• AKOS016235334
• METHYL 4-(3-METHOXYPHENYL)-1,6-DIMETHYL-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
• AKOS001625287
• CBMicro_039166
• SCHEMBL10113323
• EU-0004663

• Inchi： InChI=1S/C15H18N2O3S/c1-9-12(14(18)20-4)13(16-15(21)17(9)2)10-6-5-7-11(8-10)19-3/h5-8,13H,1-4H3,(H,16,21)
• InChI Key： IVFKAIPFZXAEEE-UHFFFAOYSA-N
• SMILES： CC1=C(C(NC(=S)N1C)C2=CC(=CC=C2)OC)C(=O)OC

Computed Properties

• Exact Mass: 306.10394
• Monoisotopic Mass: 306.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 413.9°Cat760mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.614
• PSA: 50.8